Cas no 14753-18-5 (Quinoline, 8-nitro-,1-oxide)

• Product Name: Quinoline, 8-nitro-,1-oxide
• CAS No: 14753-18-5
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 233305
• PubChem ID: 84627
• Update Time: 2025-04-19

Quinoline, 8-nitro-,1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-nitro-,1-oxide
• 8-nitro-quinoline N-oxide
• MUOCQTVDQHFBEA-UHFFFAOYSA-
• Quinoline, 7-nitro-, 1-oxide
• 7-nitroquinolin-1-ium-1-olate
• 7-nitroquinolin-1-oxide
• EN300-153312
• InChI=1/C9H6N2O3/c12-10-5-1-2-7-3-4-8(11(13)14)6-9(7)10/h1-6H
• SCHEMBL8004257
• 14753-18-5
• 7-Nitroquinoline N-oxide
• AKOS022177961
• Quinonline, 8-nitro-, 1-oxide
• 14753-17-4
• 7-Nitro-1-oxidoquinolin-1-ium

• Inchi： 1S/C9H6N2O3/c12-10-5-1-2-7-3-4-8(11(13)14)6-9(7)10/h1-6H
• InChI Key： MUOCQTVDQHFBEA-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C2C=CC(=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.038
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 400.9°Cat760mmHg
• Flash Point: 196.3°C
• Refractive Index: 1.659
• LogP: 2.69970